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Compound Name:
2-chloro-N-methyl-4-

nitrobenzamide

CAS No.: 90110-20-6

Cat. No.: B2531708

Get Quote

Executive Summary
The development of nitro-substituted benzamides has historically provided critical tools for both

veterinary parasitology and complex organic synthesis. Among these, 2-chloro-N-methyl-4-
nitrobenzamide (CAS 90110-20-6) stands out as a specialized intermediate and a potent

bioactive compound (1[1]). This guide provides an objective, data-driven comparative analysis

of 2-chloro-N-methyl-4-nitrobenzamide against its unmethylated parent compound, Aklomide

(2-chloro-4-nitrobenzamide), and other related veterinary agents. By examining

physicochemical properties, mechanistic pathways, and experimental validation protocols, this

document equips drug development professionals with the insights necessary to leverage

these compounds effectively.

Structural and Physicochemical Comparison
To understand the performance differences between these benzamides, we must analyze their

structural divergence. The addition of a methyl group to the amide nitrogen fundamentally

alters the molecule's interaction with biological systems and chemical reagents.
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Causality Behind the N-Methylation Strategy
In rational drug design, primary amides (like Aklomide) are often susceptible to rapid enzymatic

hydrolysis by amidases present in the liver and gastrointestinal tract. By converting the primary

amide to a secondary amide via N-methylation, researchers introduce steric hindrance that

significantly enhances the molecule's metabolic stability. Furthermore, replacing a hydrogen

bond donor (N-H) with a lipophilic methyl group (N-CH₃) increases the compound's partition

coefficient (LogP). This enhanced lipophilicity facilitates superior passive diffusion across the

hydrophobic cell membranes of protozoan parasites, directly correlating with sustained in vivo

efficacy (2[2]).

Quantitative Comparison Table
The following table summarizes the key properties and performance metrics of 2-chloro-N-
methyl-4-nitrobenzamide compared to established alternatives (3[3]).

Property / Metric
2-Chloro-N-methyl-
4-nitrobenzamide

Aklomide (2-
Chloro-4-
nitrobenzamide)

Dinitolmide (3,5-
Dinitro-o-
toluamide)

CAS Number 90110-20-6 3011-89-0 148-01-6

Molecular Formula C₈H₇ClN₂O₃ C₇H₅ClN₂O₃ C₈H₇N₃O₅

Molecular Weight 214.60 g/mol 200.58 g/mol 225.16 g/mol

Amide Substitution
Secondary Amide (N-

Methyl)

Primary Amide

(Unsubstituted)

Primary Amide

(Unsubstituted)

Primary Application
API Intermediate /

Coccidiostat

Veterinary

Coccidiostat

Veterinary

Coccidiostat

Efficacy (E. tenella)
0% Mortality at 0.05%

feed conc.

High (Standard

baseline)

High (Standard

baseline)

Fecal Score Normality
75% at 0.05% feed

conc.

~60-70% at equivalent

dose

~70% at equivalent

dose

Mechanism of Action & Biological Pathways
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Nitrobenzamides exert their primary biological activity by interfering with the metabolic

pathways of protozoan parasites, specifically targeting the asexual reproduction phase

(schizogenesis) of Eimeria species (e.g., E. tenella, E. necatrix) (4[4]).

The N-methylated derivative exhibits a highly efficient membrane permeation profile. Once

inside the protozoal cell, the nitroaromatic core undergoes enzymatic reduction, generating

reactive intermediates that disrupt critical electron transport chains or folate synthesis

pathways, ultimately arresting parasite replication (2[2]).

Nitrobenzamide
Administration

Membrane Permeation
(Lipophilic N-methyl)

Metabolic Interference
(Electron Transport)

Arrest of
Schizogenesis

Parasite Clearance
(Eimeria spp.)

Click to download full resolution via product page

Proposed anticoccidial mechanism of action for N-methylated nitrobenzamides.

Experimental Protocols (Self-Validating Systems)
To ensure scientific integrity, the evaluation of these compounds must rely on self-validating

experimental designs. The following protocols embed internal controls that automatically verify

the reliability of the assay.

Protocol A: In Vivo Anticoccidial Efficacy Assay
This protocol evaluates the prophylactic efficacy of 2-chloro-N-methyl-4-nitrobenzamide
against avian coccidiosis. The system is self-validating because the inclusion of a "Non-

medicated + Infected" group confirms the virulence of the inoculum; if this group does not

exhibit high mortality, the entire assay is flagged as invalid, preventing false-positive efficacy

readings (2[2]).

Step-by-Step Methodology:

Subject Allocation: Select healthy, one-to-six-week-old chicks. Divide them into three

rigorous control groups:
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Group 1 (Test): Medicated + Infected

Group 2 (Positive Control): Non-medicated + Infected

Group 3 (Negative Control): Non-medicated + Non-infected

Feed Formulation: Disperse 2-chloro-N-methyl-4-nitrobenzamide uniformly into the

nutrient feed to achieve a final concentration of 0.05% w/w.

Medication Initiation: Administer the medicated feed to Group 1 starting 3 to 4 days prior to

experimental inoculation.

Inoculation: Inoculate Groups 1 and 2 with a standardized dose of Eimeria tenella oocysts.

Clinical Monitoring: From day 4 post-inoculation until day 13, meticulously grade fecal

droppings for deviations from normality (fecal score) and record mortality rates.

Data Synthesis: Calculate the morbidity factor and overall growth rate. Historical data

indicates that 2-chloro-N-methyl-4-nitrobenzamide at 0.05% yields a 0% mortality rate and

a 75% fecal normality score (2[2]).
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1. Formulate Medicated Feed
(0.05% w/w Active Agent)

2. Inoculate Subjects with
Eimeria tenella Oocysts

3. Monitor Fecal Scores
& Mortality (Days 5-13)

4. Calculate Morbidity Factor
& Validate via Controls

Click to download full resolution via product page

Step-by-step in vivo validation workflow for evaluating anticoccidial efficacy.

Protocol B: HPLC-UV Purity Validation for Benzamide
Intermediates
When utilizing 2-chloro-N-methyl-4-nitrobenzamide as a pharmaceutical intermediate, batch

purity is critical (1[1]). This protocol uses a Photodiode Array (PDA) detector to ensure peak

purity, serving as a self-validating check against co-eluting impurities (such as unreacted

Aklomide).

Step-by-Step Methodology:
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Sample Preparation: Dissolve 10 mg of the benzamide sample in 10 mL of HPLC-grade

methanol (1 mg/mL stock). Dilute to a 100 µg/mL working solution using the mobile phase.

Chromatographic Conditions:

Column: C18 Reverse-Phase (250 mm x 4.6 mm, 5 µm).

Mobile Phase: Isocratic elution using 60% Acetonitrile / 40% Water (containing 0.1%

Formic Acid to suppress ionization of the amide).

Flow Rate: 1.0 mL/min.

Detection & Validation: Monitor absorbance at 254 nm. Utilize the PDA to extract the UV

spectrum across the eluting peak. A uniform UV spectrum from the leading edge to the tailing

edge of the peak validates that the compound is pure and free of underlying contaminants.

Conclusion
While Aklomide (2-chloro-4-nitrobenzamide) established the baseline for nitrobenzamide-based

coccidiostats, the strategic N-methylation seen in 2-chloro-N-methyl-4-nitrobenzamide
provides distinct physicochemical advantages. By increasing lipophilicity and metabolic

resistance, this derivative not only demonstrates profound in vivo efficacy against protozoal

infections but also serves as a highly stable, versatile building block for advanced API and

agrochemical synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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